Cas no 1806960-45-1 (4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine
• CAS No: 1806960-45-1
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4808904
• Update Time: 2025-08-04

4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H3ClF3NO/c7-2-1-3(5(8)9)11-6(10)4(2)12/h1,5,12H
• InChI Key： YAFWXKQWHFWHLF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(C(F)F)C=1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine

4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS No. 1806960-45-1): A Versatile Fluorinated Pyridine Derivative with Emerging Applications

4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS No. 1806960-45-1) represents an important fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of halogen substitutions (chloro and fluoro) along with a difluoromethyl group and hydroxyl functionality, making it a valuable building block for various synthetic applications.

The molecular structure of 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine offers multiple sites for chemical modification, which explains its growing popularity in drug discovery programs. Researchers particularly value its potential as a precursor for bioactive molecules, especially in the development of enzyme inhibitors and receptor modulators. The presence of both electron-withdrawing (halogens) and electron-donating (hydroxyl) groups creates interesting electronic properties that can influence biological activity.

Recent studies highlight the compound's utility in creating next-generation pharmaceuticals, with particular interest in its application for central nervous system targets. The fluorinated pyridine core is known to enhance metabolic stability and membrane permeability, two critical factors in modern drug design. These properties align with current industry trends toward developing more effective and safer medications with improved pharmacokinetic profiles.

In agrochemical applications, 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine serves as a key intermediate for crop protection agents. The compound's structural features contribute to the development of novel pesticides and herbicides with enhanced efficacy and environmental profiles. The agricultural sector's growing demand for sustainable solutions has increased research into fluorinated compounds like this one, which often demonstrate superior performance at lower application rates.

The synthesis of 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine typically involves multi-step processes that carefully control the introduction of each functional group. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's commitment to sustainable practices. Process optimization for this compound remains an active area of research, with several recent publications describing improved synthetic routes.

Analytical characterization of CAS 1806960-45-1 employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its applications in sensitive research areas. The availability of high-quality analytical data for this material has contributed to its adoption in various research programs.

From a commercial perspective, 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine has seen growing demand from contract research organizations and pharmaceutical developers. Market analysts note increasing interest in fluorinated building blocks as the industry seeks to expand chemical space for drug discovery. The compound's unique substitution pattern makes it particularly valuable for creating diverse molecular architectures.

Storage and handling of 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine require standard laboratory precautions appropriate for halogenated compounds. Proper storage conditions typically include protection from moisture and light, with recommendations for temperature control to maintain stability. These handling considerations are similar to those for many research chemicals in this class.

Recent patent literature reveals several applications of CAS 1806960-45-1 in developing kinase inhibitors and antimicrobial agents. The compound's versatility allows for diverse structural modifications that can fine-tune biological activity. This aligns with current therapeutic trends targeting specific disease pathways while minimizing off-target effects.

Environmental fate studies of related fluorinated pyridines suggest that 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine derivatives may offer advantages in terms of biodegradability compared to some traditional compounds. This aspect is increasingly important as regulatory agencies worldwide implement stricter guidelines for chemical safety and environmental impact.

The global market for fluorinated heterocycles like 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine continues to expand, driven by pharmaceutical innovation and agricultural needs. Industry reports project steady growth in this sector, with particular strength in regions with robust life sciences research activities. The compound's specialized nature positions it well in the fine chemicals market segment.

Quality control standards for CAS 1806960-45-1 typically specify high purity levels (>97%) with strict limits on related substances. Analytical methods for quality assessment continue to evolve, incorporating advanced chromatographic techniques that provide comprehensive impurity profiling. These quality standards ensure reliable performance in downstream applications.

Future research directions for 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine may explore its potential in material science applications, particularly in the development of specialty polymers or electronic materials. The compound's unique electronic properties resulting from its specific substitution pattern could offer interesting opportunities beyond its current uses in life sciences.

In conclusion, 4-Chloro-6-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS No. 1806960-45-1) represents a valuable fluorinated pyridine derivative with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and growing commercial importance make it a compound of significant interest to researchers and industry professionals alike. As synthetic methods advance and new applications emerge, this material will likely play an increasingly important role in the development of innovative chemical solutions.